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Compound of Interest

Compound Name: R-Impp

Cat. No.: B610485

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of R-Impp, a small-molecule inhibitor of PCSK9 secretion.
Following these procedures is critical to ensure a safe laboratory environment and compliance
with regulations.

Immediate Safety and Handling Precautions

R-Impp is classified as a hazardous chemical with the following GHS classifications:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Very toxic to aquatic life with long-lasting effects[2]

Given these hazards, it is imperative to handle R-Impp with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust or aerosols.
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Quantitative Data Summary

For easy reference, the key quantitative data for R-Impp are summarized in the table below.

Property Value Source
CAS Number 2133832-83-2 [21[31[2]1[5]
Molecular Formula C24H27N302 [2][4]
Molecular Weight 389.49 g/mol [4]
Appearance Solid (Light yellow to yellow) [4]
Solubility in DMSO 100 mg/mL (256.75 mM) [4]

Step-by-Step Disposal Protocol

The disposal of R-Impp and its containers must be managed through an approved hazardous
waste disposal program. Under no circumstances should R-Impp be disposed of down the
drain or in regular trash.

1. Waste Segregation and Collection:

¢ All solid R-Impp waste, including contaminated consumables (e.g., weigh boats, pipette
tips), should be collected in a designated, leak-proof, and clearly labeled hazardous waste
container.

¢ Solutions containing R-Impp should be collected in a separate, compatible, and clearly
labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.

2. Container Labeling:

e The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "R-Impp," and the associated hazards (e.g., "Acute Toxicity," "Skin/Eye
Irritant,” "Aquatic Hazard").

3. Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory. This area should be away from general traffic and incompatible

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10521.html
https://www.selleck.cn/msds/MSDS_S8420.pdf
https://www.medchemexpress.com/R-IMPP.html
https://www.medkoo.com/products/15010
https://dcchemicals.com/msds/MSDS_DC10521.html
https://www.medchemexpress.com/R-IMPP.html
https://www.medchemexpress.com/R-IMPP.html
https://www.medchemexpress.com/R-IMPP.html
https://www.medchemexpress.com/R-IMPP.html
https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/product/b610485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

materials.
4. Disposal Request:

e Once the container is full or ready for disposal, follow your institution's specific procedures
for requesting a hazardous waste pickup. This typically involves contacting your
Environmental Health and Safety (EHS) department.

5. Empty Container Disposal:

o Empty R-Impp containers are also considered hazardous waste unless properly
decontaminated. Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).
Collect the rinsate as hazardous liquid waste. After triple-rinsing, the container can be
disposed of as non-hazardous laboratory glass or plastic, in accordance with institutional
policies.

Experimental Workflow for Disposal

The logical flow for the proper disposal of R-Impp is illustrated in the diagram below.
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R-Impp Disposal Workflow
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Caption: Logical workflow for the safe disposal of R-Impp waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of R-Impp, contributing to a secure research environment and minimizing
environmental impact. Always consult your institution's specific EHS guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

